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Compound of Interest

Compound Name:
(S)-Lercanidipine-d3

Hydrochloride

Cat. No.: B12427187 Get Quote

An In-Depth Technical Guide to (S)-Lercanidipine-d3 Hydrochloride: Chemical Properties

and Structure

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical properties and structure of (S)-Lercanidipine-d3
Hydrochloride. This deuterated analog of Lercanidipine, a third-generation dihydropyridine

calcium channel blocker, serves as a valuable internal standard in analytical and

pharmacokinetic studies.

Chemical Properties
(S)-Lercanidipine-d3 Hydrochloride is a labeled form of (S)-Lercanidipine, an

antihypertensive agent.[1] The incorporation of deuterium atoms provides a distinct mass

spectrometric signature, enabling precise quantification in biological matrices.
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Property Value References

CAS Number 1217740-02-7 [1][2][3][4]

Molecular Formula C₃₆H₃₉D₃ClN₃O₆

Molecular Weight 651.21 g/mol

IUPAC Name

5-O-[1-[3,3-

diphenylpropyl(trideuteriometh

yl)amino]-2-methylpropan-2-yl]

3-O-methyl (4S)-2,6-dimethyl-

4-(3-nitrophenyl)-1,4-

dihydropyridine-3,5-

dicarboxylate;hydrochloride

Synonyms

(S)-Lercanidipine D3

Hydrochloride, (S)-

Lercanidipine-d3Hydrochloride

Appearance Pale-Yellow Solid

Chemical Structure
The molecular structure of (S)-Lercanidipine-d3 Hydrochloride is characterized by a

dihydropyridine ring, typical of this class of calcium channel blockers. The "(S)" designation

refers to the stereochemistry at the chiral center of the dihydropyridine ring. The "-d3" indicates

the presence of three deuterium atoms on the methyl group attached to the amine nitrogen.
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Chemical Structure of (S)-Lercanidipine-d3 Hydrochloride

C36H39D3ClN3O6

(S)-Lercanidipine L-Type Calcium Channel
(Vascular Smooth Muscle Cell)

Blocks Ca²⁺ Influx ↓ Intracellular [Ca²⁺] Inhibition of
Contractile Processes Vasodilation ↓ Blood Pressure
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Generalized Synthesis Workflow for Lercanidipine HCl

Starting Materials
(e.g., 3-nitrobenzaldehyde,
 acetoacetate derivatives)

Dihydropyridine Ring
Synthesis

Side Chain Synthesis
(with deuterated methyl group

for d3 analog)

Coupling of DHP Ring
and Side Chain

Purification

Hydrochloride Salt
Formation

(S)-Lercanidipine-d3
Hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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